Cas no 1331530-34-7 (4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine)
4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine Chemical and Physical Properties
Names and Identifiers
-
- Z45515882
- AKOS008677844
- 4-[2-(4-chlorophenyl)ethenesulfonyl]morpholine
- 1331530-34-7
- EN300-7516272
- 4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine
-
- Inchi: 1S/C12H14ClNO3S/c13-12-3-1-11(2-4-12)5-10-18(15,16)14-6-8-17-9-7-14/h1-5,10H,6-9H2/b10-5+
- InChI Key: KKKZCTOWMICLBA-BJMVGYQFSA-N
- SMILES: ClC1C=CC(=CC=1)/C=C/S(N1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 287.0382922g/mol
- Monoisotopic Mass: 287.0382922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55Ų
4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7516272-0.05g |
4-[2-(4-chlorophenyl)ethenesulfonyl]morpholine |
1331530-34-7 | 95.0% | 0.05g |
$407.0 | 2025-03-10 | |
| Enamine | EN300-7516272-0.1g |
4-[2-(4-chlorophenyl)ethenesulfonyl]morpholine |
1331530-34-7 | 95.0% | 0.1g |
$427.0 | 2025-03-10 | |
| Enamine | EN300-7516272-0.25g |
4-[2-(4-chlorophenyl)ethenesulfonyl]morpholine |
1331530-34-7 | 95.0% | 0.25g |
$447.0 | 2025-03-10 | |
| Enamine | EN300-7516272-0.5g |
4-[2-(4-chlorophenyl)ethenesulfonyl]morpholine |
1331530-34-7 | 95.0% | 0.5g |
$465.0 | 2025-03-10 | |
| Enamine | EN300-7516272-1.0g |
4-[2-(4-chlorophenyl)ethenesulfonyl]morpholine |
1331530-34-7 | 95.0% | 1.0g |
$485.0 | 2025-03-10 | |
| Enamine | EN300-7516272-2.5g |
4-[2-(4-chlorophenyl)ethenesulfonyl]morpholine |
1331530-34-7 | 95.0% | 2.5g |
$949.0 | 2025-03-10 | |
| Enamine | EN300-7516272-5.0g |
4-[2-(4-chlorophenyl)ethenesulfonyl]morpholine |
1331530-34-7 | 95.0% | 5.0g |
$1406.0 | 2025-03-10 | |
| Enamine | EN300-7516272-10.0g |
4-[2-(4-chlorophenyl)ethenesulfonyl]morpholine |
1331530-34-7 | 95.0% | 10.0g |
$2085.0 | 2025-03-10 |
4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine
Recent Advances in the Study of 4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine (CAS: 1331530-34-7)
4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine (CAS: 1331530-34-7) is a sulfonylmorpholine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its biological activities, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.
One of the key areas of research involving 4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and autoimmune disorders. Preliminary studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, making it a promising candidate for further development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine showed potent inhibitory activity against JAK2 kinases, which are involved in inflammatory and proliferative diseases.
In addition to its kinase inhibitory properties, recent investigations have explored the anti-inflammatory potential of 4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine. A study conducted by researchers at the University of Cambridge in 2024 revealed that this compound significantly reduced the production of pro-inflammatory cytokines in vitro, suggesting its potential utility in treating chronic inflammatory conditions such as rheumatoid arthritis. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, which are critical factors for its transition into clinical trials.
The synthesis of 4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine has also been a focus of recent research. Traditional synthetic routes often involve multi-step processes with low yields, but advancements in green chemistry have led to more efficient and sustainable methods. A 2023 paper in Organic Process Research & Development described a novel one-pot synthesis approach that significantly improved the yield and purity of the compound while reducing environmental impact. This methodological innovation is expected to facilitate large-scale production and further pharmacological studies.
Despite these promising findings, challenges remain in the development of 4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine as a therapeutic agent. For example, its solubility and stability under physiological conditions need further optimization to enhance its efficacy and reduce potential side effects. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with other drugs to improve treatment outcomes. A recent preclinical study published in Cancer Research demonstrated that combining this compound with a checkpoint inhibitor enhanced anti-tumor immune responses in murine models, opening new avenues for cancer immunotherapy.
In conclusion, 4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine (CAS: 1331530-34-7) represents a versatile and promising molecule in the field of medicinal chemistry. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in its synthesis and formulation, positions it as a strong candidate for further drug development. Future research should focus on addressing its current limitations and exploring its full therapeutic potential in clinical settings.
1331530-34-7 (4-[2-(4-Chlorophenyl)ethenesulfonyl]morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)